![molecular formula C10H9BrO B1449151 1-{Bicyclo[4.2.0]octa-1,3,5-trien-7-yl}-2-bromoethan-1-one CAS No. 1499640-27-5](/img/structure/B1449151.png)
1-{Bicyclo[4.2.0]octa-1,3,5-trien-7-yl}-2-bromoethan-1-one
Overview
Description
The compound “1-{Bicyclo[4.2.0]octa-1,3,5-trien-7-yl}-2-bromoethan-1-one” is a complex organic molecule. It contains a bicyclo[4.2.0]octa-1,3,5-triene moiety, which is a type of polycyclic hydrocarbon with a specific three-dimensional structure .
Molecular Structure Analysis
The molecular structure of “1-{Bicyclo[4.2.0]octa-1,3,5-trien-7-yl}-2-bromoethan-1-one” is complex due to the presence of the bicyclo[4.2.0]octa-1,3,5-triene moiety. This structure has been determined using techniques such as 1H and 13C NMR and HRMS .Scientific Research Applications
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Scientific Field: Organic Chemistry
- Application : Bicyclo[4.2.0]octa-1,3,5-triene is used as a starting material in the synthesis of various organic compounds .
- Method of Application : The structure of the product synthesized from Bicyclo[4.2.0]octa-1,3,5-triene is determined using 1H- and 13C-NMR and HRMS .
- Results : The synthesized product is a silicon organic compound, which is widely used as intermediates in various syntheses and as target substances in industrial chemistry .
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Scientific Field: Industrial Chemistry
- Application : Silicon organic compounds synthesized from Bicyclo[4.2.0]octa-1,3,5-triene are used as coupling agents for enhanced adhesion .
- Method of Application : These compounds increase mechanical and dielectric properties of composites, improve dispersion of pigments and industrial minerals, provide crosslinking, immobilize catalysts, and bind biomaterials .
- Results : Many companies are developing silane- and siloxane-based photo or thermo curable materials for electronics .
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Scientific Field: Catalysis
- Application : Bicyclo[4.2.0]octa-1,5,7-trienes are prepared from terminal aryl alkynes using a rhodium (I) complex .
- Method of Application : This synthesis proceeds by a reaction sequence involving head-to-tail homocoupling of the terminal alkyne .
- Results : The preparation of a range of tetraaryl-substituted bicyclo[4.2.0]octa-1,5,7-trienes is reported .
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Scientific Field: Pharmaceutical Chemistry
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Scientific Field: Advanced Technology Research
- Application : Bicyclo[4.2.0]octa-1,3,5-triene is used in a wide range of fields, from advanced technology research to life sciences, organic synthesis, and environmental measurement reagents .
- Method of Application : The specific methods of application vary depending on the field. In advanced technology research, it may be used as a building block for the synthesis of more complex molecules .
- Results : The results of these applications are diverse and depend on the specific field of use .
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Scientific Field: Thermochemistry
- Application : Bicyclo[4.2.0]octa-1,3,5-triene has been studied for its thermochemical properties .
- Method of Application : Thermochemical data for this compound is obtained through various experimental methods, such as calorimetry .
- Results : The heat of formation of Bicyclo[4.2.0]octa-1,3,5-triene in the gas phase is reported to be 199.4 ± 0.9 kJ/mol .
Safety And Hazards
Future Directions
The future directions for research on “1-{Bicyclo[4.2.0]octa-1,3,5-trien-7-yl}-2-bromoethan-1-one” and related compounds could involve further exploration of their synthesis, reactivity, and potential applications. For example, silicon organic compounds are widely used as intermediates in various syntheses and as target substances in industrial chemistry .
properties
IUPAC Name |
1-(7-bicyclo[4.2.0]octa-1,3,5-trienyl)-2-bromoethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO/c11-6-10(12)9-5-7-3-1-2-4-8(7)9/h1-4,9H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBVDAYGTADMCGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC=CC=C21)C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-{Bicyclo[4.2.0]octa-1,3,5-trien-7-yl}-2-bromoethan-1-one | |
CAS RN |
1499640-27-5 |
Source
|
| Record name | 1-{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}-2-bromoethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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